Cas no 888455-89-8 (3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888455-89-8
• MF: C₂₂H₁₇BrN₂O₆
• MW: 485.284185171127
• CID: 6245241
• PubChem ID: 16818188
• Update Time: 2025-06-08

3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• 888455-89-8
• AKOS024617358
• 3-(5-bromofuran-2-carboxamido)-N-(3,4-dimethoxyphenyl)benzofuran-2-carboxamide
• 3-[(5-bromofuran-2-carbonyl)amino]-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• F1883-1346
• AB00677332-01

• Inchi： 1S/C22H17BrN2O6/c1-28-15-8-7-12(11-17(15)29-2)24-22(27)20-19(13-5-3-4-6-14(13)31-20)25-21(26)16-9-10-18(23)30-16/h3-11H,1-2H3,(H,24,27)(H,25,26)
• InChI Key： GFXIFXJOFPWHKK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=C(C(NC3C=CC(=C(C=3)OC)OC)=O)OC3C=CC=CC2=3)=O)O1

Computed Properties

• Exact Mass: 484.02700g/mol
• Monoisotopic Mass: 484.02700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 103Ų

Additional information on 3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 888455-89-8)

The compound 3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide, identified by its CAS number 888455-89-8, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This benzofuran derivative is characterized by its unique structural features, including a 5-bromofuran moiety and a 3,4-dimethoxyphenyl group, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a scaffold for drug development, given its ability to interact with various biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide has surged, driven by the need for innovative therapeutics. The compound's benzofuran core is a common motif in many FDA-approved drugs, highlighting its pharmacological relevance. Additionally, the presence of a bromine atom and methoxy groups enhances its reactivity and binding affinity, making it a promising candidate for further exploration in drug discovery pipelines.

One of the most frequently searched questions in scientific databases revolves around the synthesis and characterization of CAS 888455-89-8. The compound is typically synthesized through multi-step organic reactions, including amidation and bromination processes. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methodologies ensure that the compound meets the stringent standards required for preclinical and clinical studies.

The pharmacological potential of 3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide is another hot topic among researchers. Preliminary studies suggest that it may exhibit anti-inflammatory, antioxidant, and anticancer properties, although further in vivo and in vitro studies are needed to validate these effects. Its mechanism of action is believed to involve modulation of key signaling pathways, such as NF-κB and MAPK, which are critical in disease progression.

From an SEO perspective, keywords like "benzofuran derivatives," "5-bromofuran synthesis," and "CAS 888455-89-8 applications" are highly relevant to this compound. These terms align with current trends in organic chemistry and drug discovery, where researchers are actively seeking bioactive molecules with minimal side effects. The compound's versatility also makes it a subject of interest in computational chemistry, where molecular docking studies predict its interactions with various enzymes and receptors.

In conclusion, 3-(5-bromofuran-2-amido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 888455-89-8) represents a compelling area of research in modern chemistry and pharmacology. Its structural complexity, coupled with its potential therapeutic benefits, positions it as a valuable candidate for future drug development. As scientific inquiries continue to grow, this compound is likely to remain at the forefront of innovative research in the years to come.